![molecular formula C8H9N3S2 B1622117 4-methyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol CAS No. 588685-90-9](/img/structure/B1622117.png)
4-methyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol
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Overview
Description
4-methyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol, commonly referred to as MMTT, is a synthetic compound that has been widely studied in recent years due to its potential applications in the fields of science, biochemistry, and medicine. MMTT has been shown to possess a variety of biochemical and physiological effects that make it an attractive option for a variety of laboratory experiments.
Scientific Research Applications
Corrosion Inhibition
Compounds containing the methylthiophenyl moiety, similar to the structure of "4-methyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol," have demonstrated significant efficacy as corrosion inhibitors. For instance, 2-[4-(Methylthio) phenyl] acetohydrazide (HYD) and 5-[4-(methylthio)benzyl]-4H-1,2,4-triazole-3-thiol (TRD) are known to inhibit the corrosion of zinc in acidic media. Density functional theory calculations affirm the high efficiency of these inhibitors, attributed to their electronic and structural characteristics (Gece & Bilgiç, 2012). Moreover, derivatives like 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol have been synthesized and characterized, revealing their potential as corrosion inhibitors for metals in saline environments, highlighting the role of the thiol group and triazole ring in their interaction with metal surfaces (Chauhan et al., 2019).
Insecticidal Activity
Tetrazole-linked triazole derivatives, including those with structural similarities to "this compound," have been synthesized and evaluated for their insecticidal properties. These compounds exhibited significant activity against Plodia interpunctella, suggesting their potential as effective insecticides (Maddila et al., 2015).
Pharmaceutical Applications
In the pharmaceutical domain, derivatives of 1,2,4-triazole, including those structurally related to "this compound," have been the focus of extensive research due to their wide spectrum of biological activities. These compounds have been synthesized and explored for various pharmacological properties, such as antimicrobial, anti-inflammatory, antifungal, and anticancer activities. For example, studies have demonstrated the synthesis of S-derivatives of 4-amino-5-(5-methylpyrazol-3-yl)-1,2,4-triazole-3-thiol, showcasing their potential in pre-screening studies for further pharmacological research (Fedotov & Hotsulia, 2021). Additionally, Schiff bases of 4-amino-1,2,4-triazole derivatives containing a pyrazole moiety have exhibited significant analgesic and antioxidant activities, further indicating the therapeutic potential of these compounds (Karrouchi et al., 2016).
Properties
IUPAC Name |
4-methyl-3-(5-methylthiophen-3-yl)-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3S2/c1-5-3-6(4-13-5)7-9-10-8(12)11(7)2/h3-4H,1-2H3,(H,10,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNHTUWVJDPAIDD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CS1)C2=NNC(=S)N2C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00395024 |
Source
|
Record name | 4-Methyl-5-(5-methylthiophen-3-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00395024 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
588685-90-9 |
Source
|
Record name | 4-Methyl-5-(5-methylthiophen-3-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00395024 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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